Cas no 1955560-97-0 (3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride)

• Product Name: 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride
• CAS No: 1955560-97-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD29763377
• CID: 4631765
• PubChem ID: 122163531
• Update Time: 2025-06-07

3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride
• 3,4-dihydro-2H-chromene-4-carboximidamide;hydrochloride

• MDL： MFCD29763377
• Inchi： 1S/C10H12N2O.ClH/c11-10(12)8-5-6-13-9-4-2-1-3-7(8)9;/h1-4,8H,5-6H2,(H3,11,12);1H
• InChI Key： ALRXZVCCVLNYAL-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(C(=N)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 59.1

Additional information on 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride

Comprehensive Overview of 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride (CAS No. 1955560-97-0)

3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride (CAS No. 1955560-97-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzopyran backbone and carboximidamide functional group, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The benzopyran core of 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride is a common motif in medicinal chemistry, often associated with bioactive molecules. The addition of the carboximidamide group enhances its reactivity, enabling interactions with various enzymes and receptors. This has led to investigations into its role as a potential inhibitor or activator in therapeutic contexts. The hydrochloride salt form improves solubility, facilitating its use in experimental settings.

In recent years, the demand for novel small-molecule compounds like 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. Scientists are exploring its applications in areas such as neurodegenerative diseases, metabolic disorders, and inflammatory conditions. These studies align with current trends in precision medicine, where targeted therapies are prioritized.

One of the key questions frequently searched by researchers is: "What are the synthetic routes for 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride?" The compound is typically synthesized through multi-step organic reactions, including cyclization and amidation processes. Optimization of these methods is critical to achieving high yields and purity, which are essential for reproducible research outcomes.

Another area of interest is the stability and storage conditions of 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride. Proper handling, such as storage in a cool, dry environment, is recommended to maintain its integrity. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate the compound.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride. Machine learning models are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This intersection of chemistry and artificial intelligence represents a cutting-edge approach to modern research.

In conclusion, 3,4-dihydro-2H-1-benzopyran-4-carboximidamide hydrochloride (CAS No. 1955560-97-0) is a versatile compound with broad implications in drug development. Its structural features and functional groups make it a valuable tool for scientists exploring new treatments for complex diseases. As research continues, this compound is likely to play an increasingly important role in the future of medicine.